N-(3,5-dichlorophenyl)-2-hydroxybenzamide

• CAS RN: 78154-58-2
• Molecular Formula: C13H9Cl2NO2
• Molecular Weight: 282.12 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-2-hydroxybenzamide
• InChI: InChI=1S/C13H9Cl2NO2/c14-8-5-9(15)7-10(6-8)16-13(18)11-3-1-2-4-12(11)17/h1-7,17H,(H,16,18)
• InChI Key: DEGBTUMOZWTMIR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl)O

Description

N-(3,5-dichlorophenyl)-2-hydroxybenzamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It is a member of the phenylacetic acid class of NSAIDs and is available in various formulations, including tablets, capsules, and topical gels. Diclofenac is a widely studied compound, and its synthesis method, mechanism of action, biochemical and physiological effects, and future directions have been extensively researched.

Mechanism of Action

Diclofenac exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX activity, N-(3,5-dichlorophenyl)-2-hydroxybenzamide reduces the production of prostaglandins and thus reduces inflammation and pain. Diclofenac has also been shown to have antioxidant properties and may exert its effects through this mechanism as well.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to have antioxidant properties. Diclofenac has also been shown to have effects on the cardiovascular system, including the potential to reduce the risk of heart attack and stroke. Additionally, this compound has been shown to have effects on the gastrointestinal system, including the potential to cause gastrointestinal bleeding and ulcers.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages and limitations for use in lab experiments. Its anti-inflammatory and analgesic properties make it a useful tool for studying inflammation and pain. Its potential antioxidant properties also make it useful for studying oxidative stress and related diseases. However, N-(3,5-dichlorophenyl)-2-hydroxybenzamide has limitations, including its potential to cause gastrointestinal bleeding and ulcers, which can limit its use in certain experimental models.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-2-hydroxybenzamide. One area of interest is the potential use of this compound in the treatment of cancer. Studies have shown that this compound may have anti-cancer properties, and further research is needed to explore this potential use. Another area of interest is the potential use of this compound in the treatment of Alzheimer's disease and Parkinson's disease. Studies have shown that this compound may have neuroprotective properties, and further research is needed to explore this potential use. Additionally, further research is needed to explore the potential cardiovascular and gastrointestinal effects of this compound, as well as its potential use in other disease models.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-2-hydroxybenzamide involves the reaction of 2-hydroxybenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. This intermediate is then reacted with 3,5-dichloroaniline to form this compound. The reaction proceeds in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. Diclofenac is also known to have antioxidant properties and has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.